![molecular formula C22H23NO6 B6196665 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethyl-1,3-dioxane-5-carboxylic acid CAS No. 219497-68-4](/img/no-structure.png)
5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethyl-1,3-dioxane-5-carboxylic acid
Overview
Description
5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethyl-1,3-dioxane-5-carboxylic acid is a useful research compound. Its molecular formula is C22H23NO6 and its molecular weight is 397.4. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethyl-1,3-dioxane-5-carboxylic acid' involves the protection of the amine group, followed by the introduction of the fluorenyl group, and then the deprotection of the amine group. The final step involves the introduction of the dioxane and carboxylic acid groups.", "Starting Materials": [ "2,2-dimethyl-1,3-propanediol", "9H-fluorene", "N,N-dimethylformamide", "N,N'-dicyclohexylcarbodiimide", "4-dimethylaminopyridine", "methoxyacetyl chloride", "trifluoroacetic acid", "sodium hydroxide", "acetic anhydride", "acetic acid", "hydrochloric acid", "sodium chloride", "water" ], "Reaction": [ "Protection of the amine group of 2,2-dimethyl-1,3-propanediol with methoxyacetyl chloride in the presence of N,N-dimethylformamide and triethylamine", "Introduction of the fluorenyl group by reacting 9H-fluorene with N,N'-dicyclohexylcarbodiimide and 4-dimethylaminopyridine in the presence of N,N-dimethylformamide", "Deprotection of the amine group by treating the protected intermediate with trifluoroacetic acid", "Introduction of the dioxane and carboxylic acid groups by reacting the deprotected intermediate with acetic anhydride and acetic acid in the presence of hydrochloric acid and sodium acetate", "Purification of the final product by precipitation with sodium hydroxide and sodium chloride, followed by washing with water" ] } | |
CAS No. |
219497-68-4 |
Molecular Formula |
C22H23NO6 |
Molecular Weight |
397.4 |
Purity |
95 |
Origin of Product |
United States |
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